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Compound of Interest

Compound Name: Gadolinium--palladium (3/2)

Cat. No.: B15476197

For Researchers, Scientists, and Professionals in Materials Science

This technical guide provides a comprehensive analysis of the crystal structure of the
intermetallic compound Gadolinium-Palladium (3/2), with the chemical formula GdsPd=. This
document details the crystallographic data, experimental protocols for its synthesis and
characterization, and a visual representation of the experimental workflow.

Introduction

Gadolinium-palladium alloys are part of a broader class of rare earth-transition metal
intermetallic compounds that exhibit a range of interesting magnetic and structural properties.
The GdsPdz phase is of particular interest for its specific crystallographic arrangement.
Understanding the precise crystal structure is fundamental to elucidating its physical properties
and exploring potential applications.

Crystal Structure and Quantitative Data

GdsPd:z crystallizes in the tetragonal crystal system, belonging to the P4/mbm space group
(No. 127). The structure is three-dimensional and features two inequivalent gadolinium sites
and one palladium site.

Table 1: Crystallographic Data for GdsPd2

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15476197?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15476197?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Parameter Value
Crystal System Tetragonal
Space Group P4/mbm

a 7.76 A

c 3.84 A
Formula Units/Unit Cell (2) 2

Table 2: Atomic Coordinates and Wyckoff Positions

Wyckoff
Atom . X y z
Position
Gd(1) 2a 0 0 0
Gd(2) 4h 0.175 0.675 0.5
Pd 49 0.385 0.885 0

Table 3: Interatomic Distances and Coordination

Coordination Geometry of

Bond Bond Length (A)

Central Atom
Gd(1)-Pd 3.10 Square Co-planar
Gd(2)-Pd 3.02 (x2), 3.08 (x4) 6-coordinate
Pd-Gd - 8-coordinate

Experimental Protocols

The definitive structural analysis of GdsPd2z was established through synthesis of the
intermetallic compound followed by X-ray diffraction studies. The following sections detail the

methodologies employed.
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Synthesis: Arc Melting

The synthesis of polycrystalline GdsPdz samples is typically achieved via arc melting.

o Starting Materials: High-purity gadolinium (99.9%) and palladium (99.9%) are used as
starting materials.

» Stoichiometric Preparation: The elements are weighed in a 3:2 stoichiometric ratio.

e Melting Procedure: The mixture is melted in an arc furnace on a water-cooled copper hearth
under an inert argon atmosphere to prevent oxidation. The sample is typically melted and re-
melted several times, with the button being flipped between each melting, to ensure
homogeneity.

e Annealing: To promote the formation of a single-phase, well-ordered crystalline structure, the
as-cast sample is annealed. This involves sealing the sample in an evacuated quartz tube
and heating it at a sub-solidus temperature (e.g., 600-800 °C) for an extended period (e.qg.,
one week), followed by quenching in cold water.

Structural Characterization: X-ray Diffraction (XRD)

The crystal structure of the synthesized GdsPd: is determined using X-ray powder diffraction.
o Sample Preparation: A portion of the annealed ingot is ground into a fine powder.

o Data Collection: The powder sample is mounted in a powder diffractometer. A
monochromatic X-ray beam (commonly Cu Ka radiation) is directed at the sample, and the
intensity of the diffracted X-rays is measured as a function of the diffraction angle (26).

e Phase Analysis: The resulting diffraction pattern is analyzed to identify the crystalline phases
present. The peak positions and intensities are compared with databases of known crystal
structures.

» Structure Refinement: For a detailed structural analysis, the experimental diffraction pattern
is indexed to determine the unit cell parameters. A Rietveld refinement is then performed to
refine the atomic positions and other structural parameters to achieve the best fit between
the observed and calculated diffraction patterns.
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Visualizations
Experimental Workflow for GdsPd2 Analysis

The following diagram illustrates the logical flow of the experimental procedures for the
synthesis and structural characterization of GdsPd-.
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Experimental workflow for GdsPdz synthesis and analysis.
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This comprehensive guide provides the foundational knowledge for the crystal structure
analysis of GdsPdz. The detailed experimental protocols and quantitative data serve as a
valuable resource for researchers and scientists working with rare earth intermetallic
compounds.

 To cite this document: BenchChem. [In-Depth Technical Guide: Crystal Structure of
Gadolinium-Palladium (3/2)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15476197#gadolinium-palladium-3-2-crystal-
structure-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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